N-(1-benzyl-4-piperidinyl)-4-isopropoxybenzamide

• Molecular Formula: C22H28N2O2
• Molecular Weight: 352.5 g/mol
• IUPAC Name: N-(1-benzylpiperidin-4-yl)-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C22H28N2O2/c1-17(2)26-21-10-8-19(9-11-21)22(25)23-20-12-14-24(15-13-20)16-18-6-4-3-5-7-18/h3-11,17,20H,12-16H2,1-2H3,(H,23,25)
• InChI Key: DPPCDODLDMYPJX-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2CCN(CC2)CC3=CC=CC=C3

Description

N-(1-benzyl-4-piperidinyl)-4-isopropoxybenzamide, also known as BIBP 3226, is a selective antagonist for neuropeptide Y (NPY) Y1 receptors. It was first synthesized in 1994 by researchers at the University of Bonn in Germany. Since then, BIBP 3226 has been extensively studied for its potential applications in scientific research.

Mechanism of Action

N-(1-benzyl-4-piperidinyl)-4-isopropoxybenzamide 3226 acts as a competitive antagonist at NPY Y1 receptors. NPY is a peptide neurotransmitter that is involved in a variety of physiological processes, including appetite regulation, stress response, and cardiovascular function. By blocking the action of NPY at Y1 receptors, N-(1-benzyl-4-piperidinyl)-4-isopropoxybenzamide 3226 can modulate these processes.
Biochemical and Physiological Effects:
N-(1-benzyl-4-piperidinyl)-4-isopropoxybenzamide 3226 has been shown to have a variety of biochemical and physiological effects. In addition to its role in appetite regulation, it has been shown to modulate cardiovascular function, including blood pressure and heart rate. It has also been studied for its potential use in the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-benzyl-4-piperidinyl)-4-isopropoxybenzamide 3226 in lab experiments is its selectivity for NPY Y1 receptors. This allows researchers to specifically target this receptor subtype without affecting other receptors. However, one limitation is that N-(1-benzyl-4-piperidinyl)-4-isopropoxybenzamide 3226 is not a completely selective antagonist, and can also bind to other receptors at higher concentrations.

Future Directions

There are several potential future directions for research involving N-(1-benzyl-4-piperidinyl)-4-isopropoxybenzamide 3226. One area of interest is its potential use in the treatment of obesity and related metabolic disorders. Another area of interest is its role in stress response and anxiety, which could have implications for the treatment of mood disorders. Additionally, further research is needed to fully understand the pharmacology of N-(1-benzyl-4-piperidinyl)-4-isopropoxybenzamide 3226 and its potential applications in other areas of medicine.

Synthesis Methods

N-(1-benzyl-4-piperidinyl)-4-isopropoxybenzamide 3226 can be synthesized using a variety of methods. One common method involves reacting 4-isopropoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with benzylpiperidine in the presence of a base, such as triethylamine, to form the benzylpiperidine amide. Finally, the benzyl group is removed using hydrogenation in the presence of palladium on carbon to yield N-(1-benzyl-4-piperidinyl)-4-isopropoxybenzamide 3226.

Scientific Research Applications

N-(1-benzyl-4-piperidinyl)-4-isopropoxybenzamide 3226 has been used extensively in scientific research to study the role of NPY Y1 receptors in various physiological processes. For example, it has been shown to inhibit food intake in rats, suggesting a potential role in the treatment of obesity. It has also been studied for its potential use in the treatment of anxiety and depression.